[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-(5-fluoropyridin-3-yl)methanone

• IUPAC Name: [4-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-(5-fluoropyridin-3-yl)methanone
• InChI: InChI=1S/C20H22FN7O/c21-16-11-15(12-22-13-16)20(29)27-8-2-7-26(9-10-27)18-6-5-17-23-24-19(28(17)25-18)14-3-1-4-14/h5-6,11-14H,1-4,7-10H2
• InChI Key: JESPFXILQKFWBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NN=C3N2N=C(C=C3)N4CCCN(CC4)C(=O)C5=CC(=CN=C5)F
• Molecular Formula: C20H22FN7O
• Molecular Weight: 395.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A two-step route to a wide range of new derivatives of 1,8-disubstituted bis triazolo [1,2,4,5]tetrazines starting with the readily available 3,6-dihydrazinyl-1,2,4,5-tetrazine and the corresponding aldehydes has been proposed.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. The structure of these compounds often includes a five-membered triazole ring fused with a six-membered thiadiazine ring.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. These compounds show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%; they have an unexpected quasi-reversible electroreduction peak and exhibit ambipolar semiconductor properties with charge carrier mobilities ranging from 10 −4 to 10 −6 cm 2 V −1 s −1.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. The average mass of these compounds is around 354.385 Da and the monoisotopic mass is 354.171661 Da.

Mechanism of Action

The mechanism of action of similar compounds has been explored in several studies. These compounds often interact with different target receptors due to their ability of hydrogen bond accepting and donating characteristics.

Safety and Hazards

The safety and hazards of similar compounds have been studied. Some 1,2,4-triazolo[3,4-b]thiadiazine scaffolds had promising anticancer activities against several human cancer cell lines without obvious signs of toxicity.

Future Directions

The future directions for the research on similar compounds include the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.